Cas no 1701536-19-7 (tert-butyl N-2-(2-cyclopropylethoxy)-3-iodo-2-methylpropylcarbamate)
tert-butyl N-2-(2-cyclopropylethoxy)-3-iodo-2-methylpropylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-2-(2-cyclopropylethoxy)-3-iodo-2-methylpropylcarbamate
- 1701536-19-7
- tert-butyl N-[2-(2-cyclopropylethoxy)-3-iodo-2-methylpropyl]carbamate
- EN300-1135652
-
- Inchi: 1S/C14H26INO3/c1-13(2,3)19-12(17)16-10-14(4,9-15)18-8-7-11-5-6-11/h11H,5-10H2,1-4H3,(H,16,17)
- InChI Key: MPDRIKMQQHWKTF-UHFFFAOYSA-N
- SMILES: ICC(C)(CNC(=O)OC(C)(C)C)OCCC1CC1
Computed Properties
- Exact Mass: 383.09574g/mol
- Monoisotopic Mass: 383.09574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 9
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 47.6Ų
tert-butyl N-2-(2-cyclopropylethoxy)-3-iodo-2-methylpropylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1135652-1.0g |
tert-butyl N-[2-(2-cyclopropylethoxy)-3-iodo-2-methylpropyl]carbamate |
1701536-19-7 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1135652-0.05g |
tert-butyl N-[2-(2-cyclopropylethoxy)-3-iodo-2-methylpropyl]carbamate |
1701536-19-7 | 95% | 0.05g |
$1008.0 | 2023-10-26 | |
| Enamine | EN300-1135652-0.1g |
tert-butyl N-[2-(2-cyclopropylethoxy)-3-iodo-2-methylpropyl]carbamate |
1701536-19-7 | 95% | 0.1g |
$1056.0 | 2023-10-26 | |
| Enamine | EN300-1135652-0.25g |
tert-butyl N-[2-(2-cyclopropylethoxy)-3-iodo-2-methylpropyl]carbamate |
1701536-19-7 | 95% | 0.25g |
$1104.0 | 2023-10-26 | |
| Enamine | EN300-1135652-0.5g |
tert-butyl N-[2-(2-cyclopropylethoxy)-3-iodo-2-methylpropyl]carbamate |
1701536-19-7 | 95% | 0.5g |
$1152.0 | 2023-10-26 | |
| Enamine | EN300-1135652-1g |
tert-butyl N-[2-(2-cyclopropylethoxy)-3-iodo-2-methylpropyl]carbamate |
1701536-19-7 | 95% | 1g |
$1200.0 | 2023-10-26 | |
| Enamine | EN300-1135652-2.5g |
tert-butyl N-[2-(2-cyclopropylethoxy)-3-iodo-2-methylpropyl]carbamate |
1701536-19-7 | 95% | 2.5g |
$2351.0 | 2023-10-26 | |
| Enamine | EN300-1135652-5g |
tert-butyl N-[2-(2-cyclopropylethoxy)-3-iodo-2-methylpropyl]carbamate |
1701536-19-7 | 95% | 5g |
$3479.0 | 2023-10-26 | |
| Enamine | EN300-1135652-10g |
tert-butyl N-[2-(2-cyclopropylethoxy)-3-iodo-2-methylpropyl]carbamate |
1701536-19-7 | 95% | 10g |
$5159.0 | 2023-10-26 |
tert-butyl N-2-(2-cyclopropylethoxy)-3-iodo-2-methylpropylcarbamate Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on tert-butyl N-2-(2-cyclopropylethoxy)-3-iodo-2-methylpropylcarbamate
Professional Introduction to Compound with CAS No. 1701536-19-7 and Product Name: Tert-butyl N-2-(2-cyclopropylethoxy)-3-iodo-2-methylpropylcarbamate
The compound with the CAS number 1701536-19-7 and the product name Tert-butyl N-2-(2-cyclopropylethoxy)-3-iodo-2-methylpropylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and synthetic organic chemistry. The presence of multiple functional groups, including an iodo substituent and an ester moiety, makes it a versatile intermediate for various chemical transformations.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds and their derivatives. The Tert-butyl N-2-(2-cyclopropylethoxy)-3-iodo-2-methylpropylcarbamate molecule, with its intricate architecture, is well-suited for such explorations. The iodo group at the 3-position of the propyl chain serves as a critical handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are pivotal in constructing biaryl systems, which are prevalent in many biologically active molecules.
The ester functionality in the compound also plays a crucial role in its reactivity. Ester groups are known to participate in various transformations, including hydrolysis, transesterification, and condensation reactions. These reactions are fundamental in the synthesis of more complex molecules, making Tert-butyl N-2-(2-cyclopropylethoxy)-3-iodo-2-methylpropylcarbamate a valuable building block in medicinal chemistry.
One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in many cellular processes, and their dysregulation is associated with numerous diseases, particularly cancer. The development of selective kinase inhibitors has been a major focus in drug discovery over the past decade. The structural features of Tert-butyl N-2-(2-cyclopropylethoxy)-3-iodo-2-methylpropylcarbamate, particularly the combination of the iodo substituent and the carbamate group, make it an ideal candidate for designing kinase inhibitors.
Recent studies have highlighted the importance of cyclopropyl-containing motifs in drug design. Compounds featuring cyclopropyl groups have shown promise in various therapeutic areas due to their unique steric and electronic properties. The presence of a 2-cyclopropylethoxy group in this compound adds to its potential as a pharmacophore. This group can contribute to both hydrophobic interactions and steric hindrance, which are critical factors in binding to biological targets.
The tert-butyl carbamate moiety is another key feature that enhances the utility of this compound. Tert-butyl carbamates are known to be stable under a variety of reaction conditions, making them suitable for multi-step syntheses without significant degradation. Additionally, they can be readily converted into other functional groups through hydrolysis or transesterification, providing flexibility in downstream applications.
In the context of modern drug discovery, computational methods play an increasingly important role in predicting the biological activity of compounds. Virtual screening and molecular docking techniques have become indispensable tools for identifying lead candidates. The complex structure of Tert-butyl N-2-(2-cyclopropylethoxy)-3-iodo-2-methylpropylcarbamate presents an excellent opportunity for such computational studies. By leveraging advanced algorithms, researchers can explore its potential interactions with various biological targets, thereby accelerating the drug discovery process.
The synthesis of this compound also showcases advancements in synthetic methodologies. Modern synthetic strategies often emphasize efficiency, sustainability, and scalability. The preparation of Tert-butyl N-2-(2-cyclopropylethoxy)-3-iodo-2-methylpropylcarbamate involves multiple steps, each requiring careful optimization to ensure high yields and purity. Recent innovations in catalysis and green chemistry have enabled more sustainable approaches to constructing complex molecules like this one.
The pharmaceutical industry is constantly seeking novel compounds that can address unmet medical needs. The versatility of Tert-butyl N-2-(2-cyclopropylethoxy)-3-iodo-2-methylpropylcarbamate makes it a promising candidate for further development into therapeutic agents. Its unique structural features offer multiple avenues for exploration, from designing new drugs to developing advanced intermediates for industrial applications.
In conclusion, the compound with CAS number 1701536-19-7 and product name Tert-butyl N-2-(2-cyclopropylethoxy)-3-iodo-2-methylpropylcarbamate represents a significant contribution to pharmaceutical chemistry. Its complex structure and diverse functional groups make it a valuable tool for synthetic chemists and drug developers alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.
1701536-19-7 (tert-butyl N-2-(2-cyclopropylethoxy)-3-iodo-2-methylpropylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)